molecular formula C9H11NaO3S B6183589 sodium (2-ethylphenyl)methanesulfonate CAS No. 2624119-41-9

sodium (2-ethylphenyl)methanesulfonate

Cat. No. B6183589
CAS RN: 2624119-41-9
M. Wt: 222.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Sodium (2-ethylphenyl)methanesulfonate, also known as SEPMS or SEPM, is a commonly used organic compound in scientific research. SEPMS is a sulfonate ester of an aromatic alcohol and is used in many different applications, including organic synthesis, drug design, and lab experiments. SEPMS is a versatile compound, and its unique properties make it a valuable tool in the scientific research field.

Scientific Research Applications

Sodium (2-ethylphenyl)methanesulfonate has a wide range of applications in scientific research. It is commonly used in organic synthesis as a reagent for the synthesis of other compounds. sodium (2-ethylphenyl)methanesulfonate is also used in drug design, as it can be used to modify existing molecules to create new drugs. Additionally, sodium (2-ethylphenyl)methanesulfonate is used in lab experiments, as it can be used to modify the properties of various compounds.

Mechanism of Action

Sodium (2-ethylphenyl)methanesulfonate is a sulfonate ester, which means that it can act as a nucleophile. This means that it can react with electrophiles, such as acids or other electrophilic compounds, to form new compounds. This makes sodium (2-ethylphenyl)methanesulfonate a useful reagent in organic synthesis, as it can be used to modify existing compounds to create new ones.
Biochemical and Physiological Effects
sodium (2-ethylphenyl)methanesulfonate is an organic compound, and as such, it does not have any direct biochemical or physiological effects. However, due to its ability to act as a nucleophile, it can be used to modify existing compounds to create new ones, which may have various biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

Sodium (2-ethylphenyl)methanesulfonate is a versatile compound, and it has several advantages when used in lab experiments. It is relatively stable, and it is not toxic or flammable. Additionally, it is relatively easy to synthesize and purify. However, it is important to note that sodium (2-ethylphenyl)methanesulfonate is a relatively expensive compound, and it can be difficult to obtain in large quantities.

Future Directions

There are a number of potential future directions for sodium (2-ethylphenyl)methanesulfonate. One potential direction is to explore its use as a reagent in the synthesis of other compounds. Additionally, sodium (2-ethylphenyl)methanesulfonate could be used to modify existing drugs to create new ones. Additionally, sodium (2-ethylphenyl)methanesulfonate could be used to modify existing compounds to alter their properties for various applications. Finally, sodium (2-ethylphenyl)methanesulfonate could be used to create new compounds with novel biochemical and physiological effects.

Synthesis Methods

Sodium (2-ethylphenyl)methanesulfonate can be synthesized via a variety of methods. One of the most common methods is the reaction of an aromatic alcohol with methanesulfonic acid in the presence of a strong base such as sodium hydroxide or potassium hydroxide. This reaction is generally conducted in an aqueous solution at a temperature of around 80°C. The product is then isolated and purified by recrystallization.

properties

{ "Design of the Synthesis Pathway": "The synthesis of sodium (2-ethylphenyl)methanesulfonate can be achieved through the reaction of 2-ethylphenol with methanesulfonyl chloride in the presence of a base, followed by neutralization with sodium hydroxide.", "Starting Materials": [ "2-ethylphenol", "methanesulfonyl chloride", "base (such as triethylamine)", "sodium hydroxide", "solvent (such as dichloromethane)" ], "Reaction": [ "1. Dissolve 2-ethylphenol in a solvent such as dichloromethane.", "2. Add methanesulfonyl chloride dropwise to the solution while stirring.", "3. Add a base such as triethylamine to the reaction mixture and stir for several hours at room temperature.", "4. Add a solution of sodium hydroxide to the reaction mixture to neutralize the acid byproduct.", "5. Extract the product with a solvent such as dichloromethane.", "6. Dry the organic layer with anhydrous sodium sulfate.", "7. Evaporate the solvent to obtain the crude product.", "8. Purify the product by recrystallization or column chromatography." ] }

CAS RN

2624119-41-9

Product Name

sodium (2-ethylphenyl)methanesulfonate

Molecular Formula

C9H11NaO3S

Molecular Weight

222.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.